Cas no 36821-85-9 (2,4-Pyrimidinediamine, 5-[(3,4,5-triethylphenyl)methyl]-)
36821-85-9 structure
Product Name:2,4-Pyrimidinediamine, 5-[(3,4,5-triethylphenyl)methyl]-
CAS No:36821-85-9
MF:C17H24N4
MW:284.399263381958
CID:1479393
PubChem ID:13877973
Update Time:2025-04-21
2,4-Pyrimidinediamine, 5-[(3,4,5-triethylphenyl)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Pyrimidinediamine, 5-[(3,4,5-triethylphenyl)methyl]-
- 5-[(3,4,5-triethylphenyl)methyl]pyrimidine-2,4-diamine
- DTXSID70551716
- CHEMBL57582
- BDBM50405501
- 36821-85-9
-
- Inchi: 1S/C17H24N4/c1-4-12-7-11(8-13(5-2)15(12)6-3)9-14-10-20-17(19)21-16(14)18/h7-8,10H,4-6,9H2,1-3H3,(H4,18,19,20,21)
- InChI Key: FWGBYLOVKFIONM-UHFFFAOYSA-N
- SMILES: N1C(N)=NC=C(C=1N)CC1C=C(CC)C(CC)=C(CC)C=1
Computed Properties
- Exact Mass: 284.20032
- Monoisotopic Mass: 284.20009678g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 77.8Ų
Experimental Properties
- PSA: 77.82
2,4-Pyrimidinediamine, 5-[(3,4,5-triethylphenyl)methyl]- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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